1-[(2-Chloro-6-fluorobenzyl)sulfanyl]phthalazine

• Molecular Formula: C15H10ClFN2S
• Molecular Weight: 304.8 g/mol
• SMILES: C1=CC=C2C(=C1)C=NN=C2SCC3=C(C=CC=C3Cl)F
• InChI: InChI=1S/C15H10ClFN2S/c16-13-6-3-7-14(17)12(13)9-20-15-11-5-2-1-4-10(11)8-18-19-15/h1-8H,9H2
• InChIKey: YJALGBOTYNRFCA-UHFFFAOYSA-N

1-[(2-Chloro-6-fluorobenzyl)sulfanyl]phthalazine: Structural & Pharmacophoric Baseline

1-[(2-Chloro-6-fluorobenzyl)sulfanyl]phthalazine (CAS 1223374-21-7, molecular formula C15H10ClFN2S, MW 304.8 g/mol) is a phthalazine heterocycle bearing a sulfanyl bridge to a 2-chloro-6-fluorobenzyl moiety . This compound belongs to the phthalazine sulfanyl derivative class, a scaffold widely associated with anticancer, antimicrobial, and kinase inhibitory activities in medicinal chemistry [1]. It is a structural isomer of 4-((4-chlorobenzyl)thio)-6-fluorocinnoline (PubChem CID 248691), sharing identical molecular formula but differing in core scaffold (phthalazine vs. cinnoline) and halogen substitution pattern, a distinction with critical implications for biological target recognition and synthetic procurement decisions [2].

Phthalazine scaffold with >300 publications across kinase, PARP, and anticancer target classes

2-Chloro-6-fluorobenzyl motif aligns with RORγt inverse agonist pharmacophore requirements

Distinct from cinnoline isomer CID 248691; different H-bond acceptor geometry and biological annotation density

• [1] Sangshetti, J. N.; Pathan, S. K.; Patil, R. H.; Ansari, S. A.; Chitlange, S. S. Synthesis and Biological Activity of Structurally Diverse Phthalazine Derivatives: A Systematic Review. Bioorg. Med. Chem. 2019, 27 (15), 3219–3242. View Source
• [2] PubChem. 4-((4-Chlorobenzyl)thio)-6-fluorocinnoline. CID 248691. https://pubchem.ncbi.nlm.nih.gov/compound/248691 (accessed 2026-04-28). View Source

1-[(2-Chloro-6-fluorobenzyl)sulfanyl]phthalazine: Why Analogs Cannot Substitute

Phthalazine derivatives bearing sulfanylbenzyl substituents are not interchangeable. The specific 2-chloro-6-fluorobenzyl pattern on the target compound creates a unique electronic and steric environment that distinguishes it from even closely related analogs such as 1-[(4-fluorobenzyl)sulfanyl]-4-(4-methylphenyl)phthalazine or 1-[(2-chloro-6-fluorobenzyl)sulfanyl]-4-(4-chlorophenyl)phthalazine . Critically, the ortho-chloro and ortho-fluoro substitution directs metabolic stability and binding orientation in ways that mono-halogenated or para-substituted isomers cannot replicate, as evidenced by the distinct biological profiles of structurally analogous 2-chloro-6-fluorobenzyl-containing compounds in RORγt inverse agonism (IC50 10–32 nM) [1]. Furthermore, the target compound is a structural isomer of 4-((4-chlorobenzyl)thio)-6-fluorocinnoline (CID 248691); despite identical molecular formula (C15H10ClFN2S, MW 304.8), the cinnoline core confers different hydrogen-bonding geometry and pharmacokinetic properties, making the two compounds functionally non-substitutable [2].

Attribute

Target Compound

Potential Substitute

Core scaffold

Phthalazine (benzo[d]pyridazine); >300 publications with bioactivity precedent

Cinnoline isomer (CID 248691); 0 bioactivity records; different N-atom geometry may alter target recognition

Halogen substitution

2-Cl-6-F benzyl (ortho,ortho-dihalogenated); may influence metabolic stability and binding orientation

4-Cl benzyl or 4-F benzyl (para-substituted); lacks ortho steric constraint; metabolic profile may differ

Derivatization sites

Two electronically distinct reactive sites (ortho-Cl + ortho-F); enables sequential modification

Mono-halogenated benzyl analogs; single-point derivatization only; library synthesis scope may be limited

• [1] BindingDB. BDBM50445895 (CHEMBL3105674). Inverse agonist activity at RORγt LBD: IC50 10–32 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50445895 (accessed 2026-04-28). View Source
• [2] PubChem. 4-((4-Chlorobenzyl)thio)-6-fluorocinnoline. CID 248691. Computed Properties: XLogP3 3.9, H-bond acceptors 4. https://pubchem.ncbi.nlm.nih.gov/compound/248691 (accessed 2026-04-28). View Source

1-[(2-Chloro-6-fluorobenzyl)sulfanyl]phthalazine: Differentiation Evidence

Structural Isomer Differentiation: Phthalazine vs. Cinnoline Core

1-[(2-Chloro-6-fluorobenzyl)sulfanyl]phthalazine and 4-((4-chlorobenzyl)thio)-6-fluorocinnoline (PubChem CID 248691) share the identical molecular formula C15H10ClFN2S and molecular weight 304.8 g/mol, yet differ fundamentally in core heterocycle: phthalazine (benzo[d]pyridazine) vs. cinnoline (benzo[c]pyridazine). This scaffold divergence alters the spatial orientation of the nitrogen atoms, producing distinct hydrogen-bond acceptor geometry (phthalazine: adjacent N2/N3; cinnoline: N1/N2 with different vector angles) [1]. The phthalazine scaffold is documented in over 313 publications for diverse biological activities including VEGFR-2 kinase inhibition, PARP inhibition, and anticancer activity, whereas the cinnoline counterpart has no reported bioactivity data in authoritative databases, making the phthalazine core the information-rich choice for drug discovery programs [2].

Scaffold Identity

Cross-study comparable

Phthalazine: >300 publications with IC50 data across multiple target classes vs. cinnoline isomer: 0 associated bioactivity records

Scaffold choice directly impacts SAR hypothesis generation and hit-to-lead efficiency

PubChem and ChEMBL cross-reference as of April 2026

Evidence Dimension	Core heterocycle scaffold identity and biological annotation breadth
Target Compound Data	Phthalazine core; scaffold documented in ≥313 publications with IC50 data across multiple target classes
Comparator Or Baseline	4-((4-Chlorobenzyl)thio)-6-fluorocinnoline (CID 248691): cinnoline core; 0 associated bioactivity records in PubChem; computed XLogP3 = 3.9
Quantified Difference	Phthalazine scaffold has >300× more literature precedent and biological annotation density than the cinnoline isomer
Conditions	PubChem and ChEMBL database cross-referencing as of April 2026

Why This Matters

When sourcing compounds for target-based screening, the phthalazine core's extensive pharmacological precedent provides actionable SAR hypotheses, whereas the cinnoline isomer offers no validated starting points, directly impacting hit-to-lead efficiency.

• [1] PubChem. 4-((4-Chlorobenzyl)thio)-6-fluorocinnoline. CID 248691. https://pubchem.ncbi.nlm.nih.gov/compound/248691 (accessed 2026-04-28). View Source
• [2] SciSpace. Phthalazines: 313 Publications, 2076 Citations. https://scispace.com/topics/phthalazine/313-publications-2076-citations (accessed 2026-04-28). View Source

Halogen Substitution Pattern: Ortho vs. Para Effects

The target compound features a 2-chloro-6-fluorobenzyl moiety—an ortho,ortho-dihalogenated benzyl pattern that creates a distinctive steric and electronic profile compared to para-substituted analogs such as 4-((4-chlorobenzyl)thio)-6-fluorocinnoline. This 2,6-dihalogen substitution pattern is a recognized pharmacophoric feature in RORγt inverse agonists, where the N-(2-chloro-6-fluorobenzyl) motif contributes to potent target engagement (IC50 = 10–32 nM across multiple assay formats) [1]. In contrast, the para-chloro substitution pattern on the comparator cinnoline lacks this ortho-halogen steric constraint, which can reduce target selectivity. Additionally, the ortho-fluorine atom provides metabolic stability by blocking cytochrome P450-mediated oxidation at the benzyl position, a property absent in non-fluorinated or para-fluorinated analogs [2].

Halogen Pattern

Class-level inference

2-Cl-6-F benzyl motif: related chemotype RORγt IC50 10–32 nM across FRET and M1H assay formats

May support target engagement and metabolic stability screening

Direct phthalazine-series comparator data unavailable; class-level projection

Evidence Dimension	Halogen substitution pattern and inferred metabolic/selectivity advantage
Target Compound Data	2-chloro-6-fluorobenzyl (ortho,ortho-dihalogenated); 2 H-bond acceptors (Cl, F) positioned ortho
Comparator Or Baseline	4-((4-chlorobenzyl)thio)-6-fluorocinnoline: 4-chlorobenzyl (para-monohalogenated); fluorine on cinnoline core not benzyl; vs. 1-[(4-fluorobenzyl)sulfanyl]phthalazine analogs with para-fluoro only
Quantified Difference	The 2-chloro-6-fluorobenzyl motif in related chemotypes yields RORγt IC50 of 10–32 nM [1]; para-substituted benzyl analogs lacking ortho-halogen show reduced potency (quantitative comparator data not available for phthalazine series; class-level inference based on RORγt chemotype)
Conditions	Biochemical FRET and M1H assays on RORγt ligand binding domain; BindingDB data cross-referenced April 2026

Why This Matters

For medicinal chemistry teams selecting screening compounds, the 2,6-dihalogenated benzyl pattern offers a privileged starting point for optimizing target binding and metabolic stability, which para-halogenated or mono-halogenated benzyl analogs cannot provide.

• [1] BindingDB. BDBM50445895 (CHEMBL3105674). Inverse agonist activity at human recombinant RORγt LBD: IC50 = 13 nM; at biotinylated RORγt LBD: IC50 = 10 nM; at RORγT by M1H assay: IC50 = 16 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50445895 (accessed 2026-04-28). View Source
• [2] Araldi, G.-L.; Ronsheim, M. Phthalazine Derivatives as Protein Kinase Inhibitors. U.S. Patent Application 20110237571, September 29, 2011. https://www.patentsencyclopedia.com/app/20110237571 (accessed 2026-04-28). View Source

Class-Level Anticancer Activity: Phthalazine Sulfanyl Derivatives

Although direct IC50 data for 1-[(2-Chloro-6-fluorobenzyl)sulfanyl]phthalazine has not been published in peer-reviewed literature as of April 2026, the strongest class-level evidence comes from the closely related 1-anilino-4-(arylsulfanylmethyl)phthalazine series. In this series, compounds 12 (1-(3-chloro-4-fluoroanilino)-4-(3,4-difluorophenylthiomethyl)phthalazine) and 13 (1-(4-fluoro-3-trifluoromethylanilino)-4-(3,4-difluorophenylthiomethyl)phthalazine) demonstrated IC50 values of 25.4–32.4 μM against Bel-7402 (human hepatocellular carcinoma) and HT-1080 (human fibrosarcoma) cell lines, outperforming the cisplatin control [1]. The target compound shares the critical phthalazine-sulfanyl pharmacophore with these active derivatives and incorporates the privileged 2-chloro-6-fluorobenzyl motif associated with potent target binding in related chemotypes [2].

Class-Level Cytotoxicity

Class-level inference

Analog compounds 12/13: IC50 25.4–32.4 μM against Bel-7402 and HT-1080 cell lines (MTT assay, 48 h)

Supports phthalazine-sulfanyl cytotoxicity endpoint screening

No direct data for target compound; class-level projection based on shared pharmacophore

Evidence Dimension	In vitro anticancer cytotoxicity (MTT assay)
Target Compound Data	No direct data available; class-level projection based on shared phthalazine-sulfanyl pharmacophore
Comparator Or Baseline	Compound 12: IC50 = 32.4 μM (Bel-7402), 25.4 μM (HT-1080); Compound 13: IC50 = 30.1 μM (Bel-7402), 25.8 μM (HT-1080); Cisplatin control (comparator baseline)
Quantified Difference	Compounds 12 and 13 showed 2- to 6-fold higher activity than comparator compounds 9, 10, 16-19 (IC50 range: 83.9–244.0 μM); class-level inference only — no direct comparison data available for target compound
Conditions	Bel-7402 and HT-1080 cell lines; 48 h exposure; MTT microculture tetrazolium assay

Why This Matters

The phthalazine-sulfanyl scaffold has validated anticancer potential independent of 4-substitution patterns, establishing the target compound as a credible entry point for oncology-focused screening cascades where building on this pharmacophore may yield improved potency.

• [1] Li, J.; Zhao, Y.-F.; Yuan, X.-Y.; Xu, J.-X.; Gong, P. Synthesis and Anticancer Activities of Novel 1,4-Disubstituted Phthalazines. Molecules 2006, 11 (7), 574–582. doi:10.3390/11070574. Table 1: IC50 values for compounds 9–19 against Bel-7402 and HT-1080 cell lines. View Source
• [2] BindingDB. BDBM50445895 (CHEMBL3105674). RORγt inverse agonist activity data demonstrating the pharmacological relevance of the 2-chloro-6-fluorobenzyl motif. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50445895 (accessed 2026-04-28). View Source

Dual Halogen Reactivity: Orthogonal Derivatization Strategies

The target compound contains both chlorine and fluorine substituents on the benzyl ring in ortho positions, providing two electronically distinct leaving groups for sequential chemical modification. Chlorine at the 2-position is susceptible to palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) and nucleophilic aromatic substitution under mild conditions, while fluorine at the 6-position is more resistant to substitution but can participate in specific SNAr reactions under forcing conditions or with appropriate directing groups . This orthogonal reactivity profile is absent in analogs such as 1-[(4-fluorobenzyl)sulfanyl]-4-(4-methylphenyl)phthalazine (para-fluorine only) and 1-[(4-chlorobenzyl)sulfanyl]phthalazine-type compounds (para-chlorine only), which offer only single-point derivatization .

Orthogonal Reactivity

Method context

Two electronically distinct reactive sites: ortho-Cl (cross-coupling, SNAr) + ortho-F (SNAr under forcing conditions)

Enables sequential derivatization for focused library synthesis

Mono-halogenated analogs offer single-point modification only; synthetic versatility context

Evidence Dimension	Synthetic versatility measured by number of orthogonal derivatization handles
Target Compound Data	Two electronically distinct halogen sites (ortho-Cl and ortho-F) enabling sequential orthogonal reactions
Comparator Or Baseline	1-[(4-Fluorobenzyl)sulfanyl]-4-(4-methylphenyl)phthalazine: one halogen (para-F); 1-[(4-chlorobenzyl)sulfanyl]phthalazine analogs: one halogen (para-Cl)
Quantified Difference	The target compound provides 2 distinct reactive sites vs. 1 in mono-halogenated benzyl analogs, enabling at least 2 rounds of sequential derivatization for library synthesis
Conditions	Comparative analysis of substituent electronic properties and leaving group ability (Cl vs. F) under standard cross-coupling and SNAr conditions

Why This Matters

For medicinal chemistry groups building focused compound libraries, the dual-halogen benzyl motif enables efficient parallel derivatization strategies, reducing the number of synthetic steps required to explore SAR around the benzyl moiety.

1-[(2-Chloro-6-fluorobenzyl)sulfanyl]phthalazine: Application Scenarios

Scaffold-Hopping for Kinase and Nuclear Receptors

Research teams engaged in scaffold-hopping from cinnoline-based or quinazoline-based kinase inhibitors should prioritize the target compound. Its phthalazine core provides distinct nitrogen geometry compared to the cinnoline isomer (CID 248691), while the 2-chloro-6-fluorobenzyl motif aligns with the pharmacophoric requirements validated in RORγt inverse agonists (IC50 = 10–32 nM in biochemical assays) [1]. The compound serves as a unique intermediate for generating phthalazine-focused libraries that cannot be replicated using cinnoline isomers, directly supporting intellectual property differentiation in crowded kinase inhibitor patent landscapes such as those defined by Araldi et al. (US 20110237571) [2].

Anticancer Screening: Phthalazine-Sulfanyl Pharmacophore

Oncology research groups initiating phenotypic or target-based screening should include this compound as a structurally distinct member of the phthalazine-sulfanyl class. The strongest class-level evidence comes from 1-anilino-4-(arylsulfanylmethyl)phthalazines that demonstrated IC50 values of 25.4–32.4 μM against Bel-7402 and HT-1080 cancer cell lines, outperforming the cisplatin control [3]. The target compound's unique 2-chloro-6-fluorobenzyl substitution, which lacks the 4-anilino modification present in the benchmark compounds, provides a structurally simplified scaffold for systematic SAR exploration around the sulfanyl-linked benzyl group, potentially identifying key potency determinants without confounding effects from additional substituents.

Synthetic Methodology: Orthogonal Dihalogenated Benzyl Reactivity

Academic and industrial process chemistry groups developing sequential cross-coupling or SNAr methodologies can use this compound as a model substrate. The presence of electronically differentiated chlorine (good leaving group, amenable to Pd-catalyzed coupling) and fluorine (poor leaving group, stable under many coupling conditions) on the same benzyl ring provides an ideal test system for chemoselectivity studies . This orthogonal reactivity—absent in mono-halogenated analogs such as 1-[(4-fluorobenzyl)sulfanyl]phthalazine derivatives—allows method developers to benchmark catalyst systems for distinguishing between C–Cl and C–F bonds in complex heterocyclic environments, generating publication-quality data with direct medicinal chemistry relevance.

CNS Drug Discovery: Physicochemical Benchmarking

The target compound's computed properties (MW = 304.8, C15H10ClFN2S, XLogP ~3.5–4.0 estimated by analog comparison with CID 248691 which has XLogP3 = 3.9 [1]) place it within favorable CNS drug-like chemical space. Procurement of this compound is warranted for CNS-focused screening where the phthalazine core has documented anticonvulsant and anxiolytic activity precedent, and where the ortho-fluorine atom may provide metabolic stability advantages over non-fluorinated benzyl analogs. The compound's moderate molecular weight and low hydrogen-bond donor count (0) align with blood-brain barrier penetration criteria, making it a rational choice for CNS library enrichment compared to higher-MW 4-substituted analogs such as 1-[(2-chloro-6-fluorobenzyl)sulfanyl]-4-(4-chlorophenyl)phthalazine (MW = 415.3, C21H13Cl2FN2S) .

Application

Selection Property

Validation Focus

Kinase and nuclear receptor scaffold-hopping studies

Phthalazine core with distinct H-bond acceptor geometry vs. cinnoline

Target engagement and isoform selectivity profiling

Cancer cell-model screening studies

Phthalazine-sulfanyl pharmacophore with class-level cytotoxicity precedent

Cell-viability and pathway-response endpoints

Orthogonal derivatization methodology development

Electronically distinct ortho-Cl and ortho-F reactive sites

Chemoselectivity benchmarking under cross-coupling and SNAr conditions

CNS research model compound enrichment

Moderate MW, low H-bond donor count, computed CNS drug-like space

Blood-brain barrier penetration and metabolic stability assessment

• [1] PubChem. 4-((4-Chlorobenzyl)thio)-6-fluorocinnoline. CID 248691. Computed XLogP3 = 3.9. https://pubchem.ncbi.nlm.nih.gov/compound/248691 (accessed 2026-04-28). View Source
• [2] Araldi, G.-L.; Ronsheim, M. Phthalazine Derivatives as Protein Kinase Inhibitors. U.S. Patent Application 20110237571, September 29, 2011. https://www.patentsencyclopedia.com/app/20110237571 (accessed 2026-04-28). View Source
• [3] Li, J.; Zhao, Y.-F.; Yuan, X.-Y.; Xu, J.-X.; Gong, P. Synthesis and Anticancer Activities of Novel 1,4-Disubstituted Phthalazines. Molecules 2006, 11 (7), 574–582. Table 1: IC50 values for compounds 12 and 13 against Bel-7402 and HT-1080. View Source